Cas no 872-10-6 (N-Amyl Sulfide)

N-Amyl Sulfide structure
N-Amyl Sulfide structure
Product Name:N-Amyl Sulfide
CAS No:872-10-6
MF:C10H22S
MW:174.346682071686
MDL:MFCD00027275
CID:83157
PubChem ID:87562232
Update Time:2023-12-19

N-Amyl Sulfide Chemical and Physical Properties

Names and Identifiers

    • Di-n-pentyl sulphide
    • n-Amyl sulphide~Di-n-amyl sulphide~n-Pentyl sulphide
    • n-Amyl sulfide
    • Amyl Sulfide
    • 1-pentylsulfanylpentane
    • 1-(Pentylsulfanyl)pentane
    • 1,1-dipentylthioether
    • di(1-pentyl) sulphide
    • Di(1-pentyl)sulfide
    • Diamyl sulfide
    • diamyl sulphide
    • Di-n-amyl sulfide
    • Dipentyl sulfide
    • Pentane,1,1'-thiobis
    • pentyl sulfide
    • pentylthiopentane
    • Pentane, 1,1'-thiobis-
    • Dipentyl sulphide
    • Di-n-pentyl sulfide
    • 61XJN3644R
    • dipentylsulfane
    • Diamylsulfid
    • 6-Thiaundecane
    • 1,1'-Thiobispentane
    • di(1-pentyl) sulfide
    • DSSTox_RID_79982
    • DSSTox_CID_22266
    • DSSTox_GSID_42266
    • 1-(Pentylsulfanyl)pentane #
    • S
    • 1-(Pentylthio)pentane (ACI)
    • Pentane, 1,1′-thiobis- (9CI)
    • Pentyl sulfide (6CI, 7CI, 8CI)
    • Dipentyl thioether
    • N-Amyl Sulfide
    • MDL: MFCD00027275
    • Inchi: 1S/C10H22S/c1-3-5-7-9-11-10-8-6-4-2/h3-10H2,1-2H3
    • InChI Key: JOZDADPMWLVEJK-UHFFFAOYSA-N
    • SMILES: S(CCCCC)CCCCC
    • BRN: 1698031

Computed Properties

  • Exact Mass: 174.14400
  • Monoisotopic Mass: 174.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 53.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,84 g/cm3
  • Melting Point: -51°C
  • Boiling Point: 228-230°C
  • Flash Point: 85°C
  • Refractive Index: 1.4560
  • PSA: 25.30000
  • LogP: 4.10000
  • Solubility: Not determined

N-Amyl Sulfide Security Information

N-Amyl Sulfide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Amyl Sulfide Pricemore >>

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N-Amyl Sulfide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Disodium sulfide Catalysts: 1,5-Pentanediaminium, N1,N1,N1,N5,N5,N5-hexaethyl-, bromide (1:2) Solvents: Hexane ,  Water ;  20 min, 35 °C
Reference
Synthesis of thioether using dimethyloctyl(3-sulfopropyl)ammonium betaine and di-active site quaternary ammonium salt as new phase-transfer catalysts
Wang, Maw-Ling; et al, Reaction Kinetics and Catalysis Letters, 2004, 82(1), 81-87

Production Method 2

Reaction Conditions
1.1 Reagents: Formic acid Catalysts: Potassium iodide ;  3 h, 100 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  pH 8, 0 °C
Reference
Introducing I-/formic acid as a green reagent for the reduction of sulfinates and sulfoxides
Lujan-Montelongo, J. Armando; et al, Green Chemistry, 2023, 25(20), 7963-7970

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sulfur Solvents: Tetrahydrofuran ;  25 °C
1.2 Solvents: Tetrahydrofuran ,  Water ;  12 h, 25 °C
Reference
Electrochemical synthesis of organochalcogenides in aqueous medium
Ribeiro Neto, Pedro B.; et al, Green Chemistry, 2016, 18(3), 657-661

Production Method 4

Reaction Conditions
1.1 Reagents: Thiourea ,  Sodium hydroxide Catalysts: Polyethylene glycol mono(4-tert-octylphenyl) ether Solvents: Water ;  12 h, 50 °C
Reference
An odorless and efficient synthesis of symmetrical thioethers using organic halides and thiourea in Triton X10 aqueous micelles
Lu, Guo-Ping; et al, Green Chemistry Letters and Reviews, 2012, 5(3), 481-485

Production Method 5

Reaction Conditions
1.1 Reagents: Disodium sulfide Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water
Reference
Catalysis by surfactants of nucleophilic displacement reactions of primary alkyl halides with solid-phase nucleophile salts
Jursic, Branko, Journal of Chemical Research, 1989, (4), 104-5

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  10 min, 0 °C
1.2 12 h, rt
Reference
Introducing I-/formic acid as a green reagent for the reduction of sulfinates and sulfoxides
Lujan-Montelongo, J. Armando; et al, Green Chemistry, 2023, 25(20), 7963-7970

Production Method 7

Reaction Conditions
1.1 Reagents: Hexaethylphosphorous triamide
Reference
Organic sulfur chemistry. I. The disulfide-phosphine reaction. Desulfurization with tris(diethylamino)phosphine
Harpp, David N.; et al, Journal of the American Chemical Society, 1968, 90(15), 4181-2

N-Amyl Sulfide Raw materials

N-Amyl Sulfide Preparation Products

N-Amyl Sulfide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:872-10-6)Di-n-pentyl sulphide
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Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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(CAS:872-10-6)
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Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:872-10-6)Amyl Sulfide, ≥ 97.0%
Order Number:LE17383
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
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Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:872-10-6)Di-n-pentyl sulphide
sfd5211
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:872-10-6)
SFD1710
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email